2-[4,4-dimethyl-1,3-dioxido-2-(3-pyridinyl)-4H-imidazol-5-yl]pyridine

• IUPAC Name: 2-(5,5-dimethyl-1,3-dioxido-2-pyridin-3-ylimidazole-1,3-diium-4-yl)pyridine
• InChI: InChI=1S/C15H14N4O2/c1-15(2)13(12-7-3-4-9-17-12)18(20)14(19(15)21)11-6-5-8-16-10-11/h3-10H,1-2H3
• InChI Key: QFQQIQIGPWULHK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=[N+](C(=[N+]1[O-])C2=CN=CC=C2)[O-])C3=CC=CC=N3)C
• Molecular Formula: C15H14N4O2
• Molecular Weight: 282.30 g/mol

Description

2-[4,4-dimethyl-1,3-dioxido-2-(3-pyridinyl)-4H-imidazol-5-yl]pyridine, also known as DMPI, is a small molecule that has gained attention in scientific research for its potential as a therapeutic agent. DMPI belongs to the imidazole family of compounds and has a unique chemical structure that makes it an interesting target for synthesis and investigation.

Mechanism of Action

The mechanism of action of 2-[4,4-dimethyl-1,3-dioxido-2-(3-pyridinyl)-4H-imidazol-5-yl]pyridine is not fully understood, but it is thought to involve the inhibition of specific enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of the enzyme protein kinase CK2, which is involved in cell proliferation and survival. This compound has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in cells and organisms. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In animal studies, this compound has been shown to have anti-inflammatory effects, reducing the severity of inflammation in models of rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4,4-dimethyl-1,3-dioxido-2-(3-pyridinyl)-4H-imidazol-5-yl]pyridine in laboratory experiments is its relatively simple chemical structure, which makes it easy to synthesize and modify. This compound is also relatively stable and can be stored for long periods of time without degradation. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 2-[4,4-dimethyl-1,3-dioxido-2-(3-pyridinyl)-4H-imidazol-5-yl]pyridine. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the specific molecular targets of this compound and the mechanisms by which it exerts its biological effects. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in animal models and eventually in clinical trials. Overall, this compound is a promising compound with potential applications in a variety of scientific fields.

Synthesis Methods

2-[4,4-dimethyl-1,3-dioxido-2-(3-pyridinyl)-4H-imidazol-5-yl]pyridine can be synthesized using a variety of methods, including the reaction of 2-chloronicotinic acid with 1,2-diaminobenzene in the presence of a palladium catalyst. Another method involves the reaction of 2-chloronicotinic acid with 2,3-diaminopyridine in the presence of a copper catalyst. Both methods result in the formation of this compound with high yields and purity.

Scientific Research Applications

2-[4,4-dimethyl-1,3-dioxido-2-(3-pyridinyl)-4H-imidazol-5-yl]pyridine has been shown to have potential applications in a variety of scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. This compound has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis.